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Abstract
Methyl geranate is a naturally occurring monoterpenoid and an ester recognized for its

characteristic fruity and floral aroma.[1] This technical guide provides an in-depth overview of

the key physical properties of methyl geranate, with a particular focus on its boiling point. This

document details experimental protocols for the determination of boiling points and presents a

summary of other relevant physicochemical data. Furthermore, it includes visualizations of

experimental workflows and the factors influencing boiling point to aid in the understanding of

this compound's behavior.

Physicochemical Properties of Methyl Geranate
Methyl geranate is a colorless to pale yellow liquid.[1] It is an organic compound with the

chemical formula C₁₁H₁₈O₂.[1] A comprehensive summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source(s)

Boiling Point 247.4 °C at 760 mmHg [2][3][4]

72.0 °C at 0.30 mmHg [5]

70-73 °C at 3 Torr [6]

230 °C [7]

Molecular Weight 182.26 g/mol [1][8]

Density 0.909 g/cm³ at 25 °C [1][4]

0.920 - 0.927 g/cm³ [9]

0.916 - 0.925 g/cm³ at 25 °C [5]

Refractive Index 1.467 - 1.472 at 20 °C [9]

1.4690 [3]

1.465 - 1.471 at 20 °C [5]

Flash Point 91 °C (195.8 °F) [9]

109.6 °C [3][4]

98.89 °C [1][5]

Vapor Pressure 0.00036 mmHg at 20 °C [9]

0.0257 mmHg at 25 °C [3][4]

Solubility Soluble in alcohol [5]

Water solubility: 21.24 mg/L at

25 °C (estimated)
[2][5]

CAS Number 1189-09-9 [1][9]

Experimental Protocols for Boiling Point
Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] For pure compounds, the boiling point is a characteristic physical property.

Several experimental methods can be employed for its determination.

Distillation Method
This method is suitable when a sufficient quantity of the liquid is available (at least 5 mL) and

can simultaneously serve as a purification step.[11]

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in thermal

equilibrium with the boiling liquid is measured.

Procedure:

Assemble a simple distillation apparatus using a round-bottom flask, a condenser, a

thermometer, and a receiving flask.

Place the methyl geranate sample (at least 5 mL) into the round-bottom flask along with a

few boiling chips or a magnetic stir bar to ensure smooth boiling.

Position the thermometer so that the top of the bulb is level with the side arm of the

distillation head, ensuring it will be fully immersed in the vapor.[11]

Begin heating the flask.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This constant temperature is the boiling point.[11]

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.[11][12]

Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

amount of liquid (less than 0.5 mL).[11]

Principle: A sample is heated in a small tube, and the temperature at which a continuous

stream of bubbles emerges from an inverted capillary tube is observed. Upon cooling, the
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temperature at which the liquid is drawn back into the capillary tube is the boiling point.[11]

Procedure:

Fill a small test tube (Durham tube) to about half-full with methyl geranate.[11]

Place a capillary tube, sealed at one end, into the test tube with the open end downwards.

[10]

Attach the test tube to a thermometer using a rubber band.[11]

Insert the thermometer and attached tube into a Thiele tube containing a high-boiling point

liquid (e.g., mineral oil or silicone oil).[10]

Heat the side arm of the Thiele tube gently with a Bunsen burner or other heat source.[10]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool.

The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is

the boiling point of the sample.[10]

Microscale Boiling Point Determination
For very small sample volumes (around 10 µL), a microscale method using a melting point

apparatus can be employed.[13]

Principle: A small sample is heated in a melting point tube containing an inverted, smaller,

sealed tube that traps air. At the boiling point, a steady stream of bubbles will be evolved from

this trapped air pocket.[13]

Procedure:

Create a small, inverted glass insert by sealing one end of a glass spotter and breaking it off

to a length of about 1 cm.[13]
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Place this insert into a standard melting point capillary tube.

Add approximately 10 µL of methyl geranate to the melting point tube using a syringe.

Tap the tube to ensure the liquid settles at the bottom.

Place the sample in a melting point apparatus.

Heat the sample rapidly to about 10-15 °C below the expected boiling point, then reduce the

heating rate to about 2 °C per minute.

The temperature at which a sustained stream of bubbles emerges from the inverted insert is

the boiling point.[13]

Visualizations
Experimental Workflow for Boiling Point Determination
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Start: Obtain Methyl Geranate Sample

Sample Preparation
(e.g., add to tube, add boiling chips)

Assemble Apparatus
(Distillation, Thiele Tube, or Microscale)

Apply Heat Gradually

Observe for Boiling Indication
(Steady distillation, bubble stream, etc.)

Record Temperature at Boiling Point Record Atmospheric Pressure

End: Determined Boiling Point
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Caption: Workflow for Boiling Point Determination.

Factors Influencing Boiling Point
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Boiling Point
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Caption: Factors Affecting Boiling Point.

Simplified Synthesis of Methyl Geranate
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Caption: Simplified Synthesis of Methyl Geranate.

Conclusion
This technical guide has provided a detailed overview of the physical properties of methyl
geranate, with a primary focus on its boiling point. The compiled data, experimental

methodologies, and illustrative diagrams offer a valuable resource for researchers and

professionals working with this compound. Accurate determination and understanding of these

fundamental properties are crucial for applications in fragrance, flavor, and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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